Cas no 135378-08-4 (isojasminin)

• Product Name: isojasminin
• CAS No: 135378-08-4
• MF: C₂₁H₄₀O₄
• MW: 356.539907455444
• CID: 2036269
• PubChem ID: 25021708
• Update Time: 2025-03-27

isojasminin Chemical and Physical Properties

Names and Identifiers

• isojasminin
• (2R)-3-[[(E)-9-Octadecenoyl]oxy]-1,2-propanediol
• 9-Octadecenoic acid (9Z)-, (2S)-2,3-dihydroxypropyl ester
• 135378-08-4
• 129784-87-8
• [(2R)-2,3-dihydroxypropyl] (E)-octadec-9-enoate
• 2,3-dihydroxypropyl (9Z)-octadec-9-enoate

• Inchi： 1S/C21H40O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h9-10,20,22-23H,2-8,11-19H2,1H3/b10-9+/t20-/m1/s1
• InChI Key： RZRNAYUHWVFMIP-SQUSKLHYSA-N
• SMILES： O(C[C@@H](CO)O)C(CCCCCCC/C=C/CCCCCCCC)=O

Computed Properties

• Exact Mass: 356.29265975g/mol
• Monoisotopic Mass: 356.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 19
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 483.3±35.0 °C at 760 mmHg
• Flash Point: 155.4±19.4 °C
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

isojasminin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoacylglycerols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether